Cas no 30216-46-7 (2-(2-Bromo-phenyl)-thiazole)

• Product Name: 2-(2-Bromo-phenyl)-thiazole
• CAS No: 30216-46-7
• MF: C₉H₆BrNS
• MW: 240.119639873505
• MDL: MFCD19381944
• CID: 1094350
• PubChem ID: 19369924
• Update Time: 2025-04-23

2-(2-Bromo-phenyl)-thiazole Chemical and Physical Properties

Names and Identifiers

• 2-(2-Bromophenyl)thiazole
• 2-(2-bromophenyl)-1,3-thiazole
• EN300-79218
• 1-bromo-2-(thiazol-2-yl)benzene
• 2-(2-Bromo-phenyl)-thiazole
• AS-5898
• MFCD19381944
• DA-07137
• 30216-46-7
• FOKTWTQELZBNRT-UHFFFAOYSA-N
• SCHEMBL5327036
• AKOS017411918
• 2-(2-bromophenyl)-thiazole
• CS-0450721
• DTXSID301312100
• AT22774

• MDL： MFCD19381944
• Inchi： 1S/C9H6BrNS/c10-8-4-2-1-3-7(8)9-11-5-6-12-9/h1-6H
• InChI Key： FOKTWTQELZBNRT-UHFFFAOYSA-N
• SMILES： BrC1C=CC=CC=1C1=NC=CS1

Computed Properties

• Exact Mass: 238.94043g/mol
• Monoisotopic Mass: 238.94043g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 41.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Bromobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Bromobenzenes

Additional information on 2-(2-Bromo-phenyl)-thiazole

Comprehensive Overview of 2-(2-Bromophenyl)thiazole (CAS No. 30216-46-7): Properties, Applications, and Market Insights

2-(2-Bromophenyl)thiazole (CAS No. 30216-46-7) is a specialized organic compound that has garnered significant attention in pharmaceutical research and material science. This heterocyclic compound features a thiazole ring linked to a brominated phenyl group, creating unique electronic properties that make it valuable for various applications. With the growing interest in heterocyclic compounds in drug discovery and organic electronics, understanding this molecule's characteristics becomes increasingly important for researchers and industry professionals.

The molecular structure of 2-(2-Bromophenyl)thiazole combines the electron-rich nature of the thiazole moiety with the electron-withdrawing effect of the bromine substituent. This push-pull configuration contributes to its interesting photophysical properties, making it potentially useful in OLED materials and fluorescent probes. Recent studies have shown that derivatives of this compound exhibit promising characteristics for organic semiconductor applications, aligning with current trends in sustainable electronics development.

In pharmaceutical contexts, the 2-(2-Bromophenyl)thiazole scaffold has been investigated as a potential building block for kinase inhibitors and antimicrobial agents. The presence of both nitrogen and sulfur atoms in the thiazole ring creates multiple sites for molecular interactions, which is particularly valuable in structure-activity relationship studies. Researchers exploring cancer therapeutics and anti-inflammatory drugs have shown particular interest in this chemical framework due to its versatility in medicinal chemistry.

The synthesis of 2-(2-Bromophenyl)thiazole typically involves condensation reactions between appropriate α-bromoketones and thioamides, with optimization of reaction conditions being an active area of research. Recent advancements in green chemistry approaches have led to improved synthetic methods with higher yields and reduced environmental impact. These developments are particularly relevant given the current emphasis on sustainable chemical production and atom economy in industrial processes.

From a commercial perspective, the demand for 2-(2-Bromophenyl)thiazole derivatives has been steadily increasing, particularly in the pharmaceutical intermediates market. Suppliers specializing in custom heterocyclic compounds have reported growing inquiries about this specific molecule, reflecting its importance in drug development pipelines. The compound's CAS number (30216-46-7) serves as a crucial identifier for procurement and regulatory purposes across global markets.

Analytical characterization of 2-(2-Bromophenyl)thiazole typically involves techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods are essential for quality control in production and for verifying the compound's structure in research applications. The development of advanced analytical methods for heterocycles has significantly improved the ability to study this compound's properties and interactions.

Current research trends involving 2-(2-Bromophenyl)thiazole focus on its potential in photocatalysis and energy storage materials. The compound's electronic configuration makes it an interesting candidate for organic photovoltaic applications, particularly in the design of new electron-transport materials. These applications align with global efforts to develop renewable energy technologies and more efficient energy conversion systems.

Safety considerations for handling 2-(2-Bromophenyl)thiazole follow standard laboratory protocols for organic bromo compounds. Proper personal protective equipment and ventilation systems are recommended when working with this material. While not classified as highly hazardous, its material safety data sheet should be carefully reviewed before use, in compliance with chemical safety regulations and laboratory best practices.

The future outlook for 2-(2-Bromophenyl)thiazole appears promising, with potential expansions into agrochemical applications and functional materials. As research continues to uncover new properties and applications for this versatile heterocycle, its importance in both academic and industrial settings is likely to grow. The compound's unique combination of structural features positions it as a valuable tool in addressing current challenges in medicinal chemistry and materials science.

For researchers seeking high purity 2-(2-Bromophenyl)thiazole, several specialized chemical suppliers offer this compound with varying grades and packaging options. The selection of appropriate chemical suppliers should consider factors such as purity specifications, batch consistency, and technical support capabilities. Proper storage conditions, typically in cool, dry environments protected from light, help maintain the compound's stability over extended periods.